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Executive Summary
Sodium triethylborohydride (NaBH(C₂H₅)₃), a powerful and versatile reducing agent, is

widely utilized in synthetic chemistry. However, its utility is matched by its significant hazard

profile, most notably its pyrophoric nature—the tendency to spontaneously ignite upon contact

with air. This guide provides a comprehensive technical overview of the chemical principles

underlying this hazardous property, detailing its reactivity with air and moisture, the

thermodynamics driving these reactions, and the mechanisms of ignition. This document also

outlines experimental protocols for the safe handling and characterization of this reagent and

presents key data in a structured format to inform risk assessments and ensure safe laboratory

practices.

Introduction
Sodium triethylborohydride is an organoboron compound that is commercially available as a

solution, typically in toluene or tetrahydrofuran (THF).[1][2] Its high reactivity makes it an

effective reducing agent for a variety of functional groups in organic synthesis.[3] However, this

reactivity is also the source of its primary hazard: pyrophoricity. Understanding the fundamental

chemical and physical properties of sodium triethylborohydride is paramount for its safe

handling and effective use in research and development.
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Physicochemical and Hazardous Properties
A summary of the key physicochemical and hazardous properties of sodium
triethylborohydride is provided in Table 1. This information is critical for a foundational

understanding of the risks associated with this compound.

Property Value Source(s)

Chemical Formula NaBH(C₂H₅)₃ [1]

Molar Mass 121.99 g/mol

Appearance
Colorless solid (often supplied

as a solution)
[1]

Main Hazard
Pyrophoric; spontaneously

ignites in air.
[1]

Reactivity with Water
Reacts violently to release

flammable gases.

GHS Hazard Statements
H225, H261, H304, H314,

H336, H361d, H373, H412

Table 1: Physicochemical and Hazardous Properties of Sodium Triethylborohydride

The Chemistry of Pyrophoricity: Reaction with Air
The spontaneous ignition of sodium triethylborohydride in air is a complex process driven by

a highly exothermic oxidation reaction. The mechanism is analogous to that of triethylborane,

involving a free-radical chain reaction.[4][5][6][7][8]

Initiation
The process begins with the reaction of sodium triethylborohydride with molecular oxygen,

leading to the formation of ethyl radicals (Et•).[8]

Initiation Step: Et₃B-H⁻Na⁺ + O₂ → Et₂B-H⁻Na⁺ + EtOO•

Propagation
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The generated ethyl radical rapidly reacts with oxygen to form an ethylperoxy radical (EtOO•).

This radical then reacts with another molecule of sodium triethylborohydride to produce

diethyl(ethylperoxy)borane (Et₂BOOEt) and a new ethyl radical, thus propagating the chain

reaction.[8]

Propagation Steps:

Et• + O₂ → EtOO•

EtOO• + Et₃B-H⁻Na⁺ → Et₂BOOEt + Et• + NaH

Thermodynamics
The strong thermodynamic driving force for this reaction is the formation of highly stable boron-

oxygen bonds at the expense of weaker boron-carbon bonds. The bond dissociation energy of

a B-O bond is significantly higher than that of a B-C bond, leading to a highly exothermic

reaction.

Bond Bond Dissociation Energy (kJ/mol)

B-C ~360-380

B-O ~520-809

Table 2: Comparison of Boron-Carbon and Boron-Oxygen Bond Energies

This large release of energy is sufficient to ignite the flammable organic components of the

molecule and any flammable solvent present.

Overall Reaction and Byproducts
The complete combustion of sodium triethylborohydride in the presence of excess oxygen

yields sodium borate, carbon dioxide, and water. Incomplete combustion can lead to the

formation of carbon monoxide and various boron oxides.

Balanced Combustion Equation (Idealized): 2 NaBH(C₂H₅)₃(l) + 21 O₂(g) → Na₂B₂O₄(s) + 12

CO₂(g) + 16 H₂O(g)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.benchchem.com/product/b107655?utm_src=pdf-body
https://www.researchgate.net/publication/303708069_Understanding_Initiation_with_Triethylboron_and_Oxygen_The_Differences_between_Low-Oxygen_and_High-Oxygen_Regimes
https://www.benchchem.com/product/b107655?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The pyrophoric nature is a result of the rapid, uncontrolled nature of this oxidation process

upon exposure to air.

Autoignition Pathway of Sodium Triethylborohydride
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Autoignition mechanism of sodium triethylborohydride.

Reactivity with Water
Sodium triethylborohydride reacts violently with water and other protic solvents.[3] This

hydrolysis reaction is also highly exothermic and produces flammable hydrogen gas, which can

be ignited by the heat of the reaction, posing a significant fire and explosion hazard.

Hydrolysis Reaction
The reaction with water results in the formation of sodium hydroxide, triethylborane, and

hydrogen gas. The triethylborane can further hydrolyze to boric acid and ethane.

Initial Hydrolysis Reaction: NaBH(C₂H₅)₃(s) + H₂O(l) → NaOH(aq) + B(C₂H₅)₃(g) + H₂(g)

Further Hydrolysis of Triethylborane: B(C₂H₅)₃(g) + 3 H₂O(l) → B(OH)₃(aq) + 3 C₂H₆(g)

The production of flammable hydrogen and ethane gases in a highly exothermic process is the

basis for the "dangerous when wet" classification of this compound.
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Hydrolysis Pathway of Sodium Triethylborohydride
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Hydrolysis reaction of sodium triethylborohydride.

Experimental Protocols for Characterization
The following sections outline generalized experimental protocols for the characterization of the

pyrophoric nature of sodium triethylborohydride. These experiments should only be

conducted by trained personnel in a properly equipped laboratory with appropriate safety

measures in place.

Determination of Pyrophoricity (Qualitative)
This protocol is adapted from the EPA Method 1050 for pyrophoric liquids.
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Objective: To determine if sodium triethylborohydride ignites upon contact with air.

Materials:

Sodium triethylborohydride solution

Inert gas source (Argon or Nitrogen)

Dry porcelain cup or watch glass

Dry filter paper

Syringe and needle (oven-dried and cooled under inert gas)

Fume hood

Appropriate personal protective equipment (flame-retardant lab coat, safety goggles, face

shield, and appropriate gloves)

Class D fire extinguisher or dry sand

Procedure:

Work within a fume hood with the sash at the lowest practical position.

Purge all glassware and the syringe with an inert gas.

Place a dry porcelain cup in the fume hood.

Using a syringe, carefully draw a small amount (approximately 1-2 mL) of the sodium
triethylborohydride solution.

Expel the solution into the porcelain cup.

Observe for at least 5 minutes for any signs of ignition (flame, smoke, or glowing).

If no ignition occurs, place a piece of dry filter paper in the fume hood and dispense a few

drops of the solution onto it.
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Observe for charring or ignition of the filter paper within 5 minutes.

A positive result (ignition or charring) confirms the pyrophoric nature of the substance.

Calorimetric Measurement of Heat of Reaction with
Water
Objective: To quantify the heat released during the hydrolysis of sodium triethylborohydride.

Materials:

Reaction calorimeter (e.g., RC1)

Inerted reaction vessel

Syringe pump for controlled addition

Temperature and pressure sensors

Sodium triethylborohydride solution

Degassed, deionized water

Inert gas supply

Procedure:

Ensure the reaction calorimeter is properly calibrated and inerted.

Charge the reaction vessel with a known amount of degassed, deionized water.

Bring the water to a stable, controlled temperature (e.g., 25 °C).

Load a syringe with a known amount of the sodium triethylborohydride solution and place

it in the syringe pump.

Start the controlled addition of the sodium triethylborohydride solution to the water at a

slow, constant rate.
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Monitor and record the temperature and pressure changes within the reactor throughout the

addition and for a period after the addition is complete to ensure the reaction has gone to

completion.

The heat of reaction can be calculated from the temperature change, the mass of the

reactants, and the heat capacity of the system.
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Experimental Workflow for Calorimetry
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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